Immobilization of Ni(ii) complex on the surface of mesoporous modified-KIT-6 as a new, reusable and highly efficient nanocatalyst for the synthesis of tetrazole and pyranopyrazole derivatives†
RSC Advances Pub Date: 2023-04-24 DOI: 10.1039/D2RA08269A
Abstract
In this paper, KIT-6@SMTU@Ni was successfully synthesized via a new method of Ni(II) complex stabilization on modified mesoporous KIT-6, as a novel and green heterogeneous catalyst. The obtained catalyst (KIT-6@SMTU@Ni) was characterized using Fourier transform infrared spectroscopy (FT-IR), Brunauer–Emmett–Teller (BET) calculation, X-ray diffraction (XRD), atomic absorption spectroscopy (AAS), energy-dispersive X-ray spectroscopy (EDS), X-ray mapping, thermogravimetric analysis (TGA) techniques and scanning electron microscopy (SEM). After complete characterization of the catalyst, it was successfully used for the synthesis of 5-substituted 1H-tetrazoles and pyranopyrazoles. Moreover, tetrazoles were synthesized from benzonitrile derivatives and sodium azide (NaN3). All tetrazole products were synthesized with high TON, TOF and excellent yields (88–98%) in a reasonable time (0.13–8 h), demonstrating the efficiency and practicality of the KIT-6@SMTU@Ni catalyst. Furthermore, pyranopyrazoles were prepared through the condensation reaction of benzaldehyde derivatives with malononitrile, hydrazine hydrate and ethyl acetoacetate with high TON, TOF and excellent yields (87–98%) at appropriate times (2–10.5 h). KIT-6@SMTU@Ni could be reused for five runs without any re-activation. Significantly, this plotted protocol has prominent benefits, such as applying green solvents, the use of commercially available and low-cost materials, excellent separation and reusability of the catalyst, short reaction time, high yield of products and a facile work-up.
Recommended Literature
- [1] Balance of the steric hindrance and solubility of alkoxy ligands for ultrahigh-activity molybdenum-based butadiene coordination polymerization
- [2] Synthesis of new α-aminophosphonate derivatives incorporating benzimidazole, theophylline and adenine nucleobases using l-cysteine functionalized magnetic nanoparticles (LCMNP) as magnetic reusable catalyst: evaluation of their anticancer properties†
- [3] Infrared crystallography for framework and linker orientation in metal–organic framework films†
- [4] Perovskite Sr0.95Ce0.05CoO3−δ loaded with copper nanoparticles as a bifunctional catalyst for lithium-air batteries†
- [5] Back cover
- [6] Organobase triggered controlled supramolecular ring opening polymerization and 2D assembly†
- [7] A deep-red fluorescent molecular rotor based on donor-two-acceptor modular system for imaging mitochondrial viscosity†
- [8] Corn peptides improved obesity-induced non-alcoholic fatty liver disease through relieving lipid metabolism, insulin resistance and oxidative stress†
- [9] Effect of ceria loading on Zr-pillared clay catalysts for selective catalytic reduction of NO with NH3†
- [10] Catalysis by cobalto-cyano complexes in non-aqueous solvents
